1'-[2-(2-furyl)benzyl]-4-(1-pyrrolidinylcarbonyl)-1,4'-bipiperidine

• IUPAC Name: [1-[1-[[2-(furan-2-yl)phenyl]methyl]piperidin-4-yl]piperidin-4-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C26H35N3O2/c30-26(29-13-3-4-14-29)21-9-17-28(18-10-21)23-11-15-27(16-12-23)20-22-6-1-2-7-24(22)25-8-5-19-31-25/h1-2,5-8,19,21,23H,3-4,9-18,20H2
• InChI Key: WQUIOQYZRSVUFW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2CCN(CC2)C3CCN(CC3)CC4=CC=CC=C4C5=CC=CO5
• Molecular Formula: C26H35N3O2
• Molecular Weight: 421.6 g/mol

Description

The chemical compound 1-[2-(2-furyl)benzyl]-4-(1-pyrrolidinylcarbonyl)-1,4'-bipiperidine, also known as FPB, is a synthetic opioid receptor antagonist. It was first synthesized in the 1990s by a group of researchers led by Dr. John Traynor at the University of Michigan. FPB has been found to have potential applications in scientific research, particularly in the study of opioid receptors and their role in pain management.

Mechanism of Action

1'-[2-(2-furyl)benzyl]-4-(1-pyrrolidinylcarbonyl)-1,4'-bipiperidine works by binding to the mu-opioid receptor and preventing the binding of opioid agonists such as morphine and fentanyl. This results in the inhibition of the receptor and the suppression of the opioid-mediated effects such as pain relief and euphoria. 1'-[2-(2-furyl)benzyl]-4-(1-pyrrolidinylcarbonyl)-1,4'-bipiperidine has also been found to have some agonist activity at the kappa-opioid receptor, which can result in the activation of this receptor and the production of analgesic and anti-inflammatory effects.
Biochemical and Physiological Effects:
1'-[2-(2-furyl)benzyl]-4-(1-pyrrolidinylcarbonyl)-1,4'-bipiperidine has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the binding of opioid agonists to the mu-opioid receptor, resulting in the suppression of opioid-mediated effects such as pain relief and euphoria. 1'-[2-(2-furyl)benzyl]-4-(1-pyrrolidinylcarbonyl)-1,4'-bipiperidine has also been found to have some agonist activity at the kappa-opioid receptor, which can result in the activation of this receptor and the production of analgesic and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1'-[2-(2-furyl)benzyl]-4-(1-pyrrolidinylcarbonyl)-1,4'-bipiperidine in lab experiments is its potency and selectivity for the mu-opioid receptor. This makes it a useful tool for studying the role of this receptor in pain management and addiction. However, one limitation of using 1'-[2-(2-furyl)benzyl]-4-(1-pyrrolidinylcarbonyl)-1,4'-bipiperidine is its potential for off-target effects, particularly at the kappa-opioid receptor. This can complicate the interpretation of results and requires careful experimental design and analysis.

Future Directions

There are several future directions for the use of 1'-[2-(2-furyl)benzyl]-4-(1-pyrrolidinylcarbonyl)-1,4'-bipiperidine in scientific research. One area of interest is the development of new opioid receptor antagonists that are more selective and potent than existing compounds. Another area of interest is the study of the role of the kappa-opioid receptor in pain management and addiction, and the potential for developing new drugs that target this receptor. Finally, there is interest in the development of new methods for delivering opioid receptor antagonists, such as through the use of nanoparticles or other drug delivery systems.

Synthesis Methods

1'-[2-(2-furyl)benzyl]-4-(1-pyrrolidinylcarbonyl)-1,4'-bipiperidine is synthesized through a multi-step process that involves the reaction of various chemical compounds. The first step involves the reaction of 2-furylbenzyl bromide with potassium carbonate in dimethyl sulfoxide (DMSO) to form the intermediate compound 2-(2-furyl)benzyl alcohol. This intermediate is then reacted with phosgene and pyrrolidine to form the final product, 1'-[2-(2-furyl)benzyl]-4-(1-pyrrolidinylcarbonyl)-1,4'-bipiperidine.

Scientific Research Applications

1'-[2-(2-furyl)benzyl]-4-(1-pyrrolidinylcarbonyl)-1,4'-bipiperidine has been used extensively in scientific research to study the opioid receptors and their role in pain management. It has been found to be a potent and selective antagonist of the mu-opioid receptor, which is the primary target of opioids such as morphine and fentanyl. 1'-[2-(2-furyl)benzyl]-4-(1-pyrrolidinylcarbonyl)-1,4'-bipiperidine has also been used to study the kappa-opioid receptor, which is involved in the regulation of pain, mood, and addiction.